(4-Cyclopropoxypyridin-2-YL)methanamine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (4-cyclopropyloxypyridin-2-yl)methanamine
• InChI: InChI=1S/C9H12N2O/c10-6-7-5-9(3-4-11-7)12-8-1-2-8/h3-5,8H,1-2,6,10H2
• InChI Key: DRSCXUVICHFPDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2)CN

Description

(4-Cyclopropoxypyridin-2-YL)methanamine is a pyridine-derived compound characterized by a cyclopropoxy substituent at the 4-position of the pyridine ring and an aminomethyl group at the 2-position. The cyclopropoxy group imparts unique steric and electronic properties due to the strained cyclopropane ring, which can enhance binding specificity in biological systems or modulate physicochemical properties such as solubility and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Cyclopropoxypyridin-2-YL)methanamine typically involves the reaction of 4-cyclopropoxypyridine with formaldehyde and ammonium chloride under controlled conditions. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. The product is then isolated by filtration and purified through recrystallization .

Industrial Production Methods

Industrial production of (4-Cyclopropoxypyridin-2-YL)methanamine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and distillation to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(4-Cyclopropoxypyridin-2-YL)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents such as PhI(OAc)2 and TEMPO.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the pyridine ring, enhancing the compound’s versatility in synthetic applications.

Common Reagents and Conditions

Oxidation: PhI(OAc)2 and TEMPO in acetonitrile at room temperature.

Reduction: LiAlH4 in dry ether under reflux conditions.

Substitution: Various nucleophiles such as alkyl halides or amines in the presence of a base like sodium hydride (NaH) in an aprotic solvent.

Major Products Formed

Oxidation: Corresponding aldehydes or ketones.

Reduction: Amine derivatives.

Substitution: Functionalized pyridine derivatives.

Scientific Research Applications

(4-Cyclopropoxypyridin-2-YL)methanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of advanced materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of (4-Cyclopropoxypyridin-2-YL)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the target and the context of its use. For example, in antimicrobial applications, it may inhibit the activity of key enzymes involved in bacterial cell wall synthesis, leading to cell death .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Electronic Properties

The table below summarizes key structural features and molecular data for (4-Cyclopropoxypyridin-2-YL)methanamine and related compounds:

Compound Name	Substituents on Pyridine Ring	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Differences vs. Target Compound
(4-Cyclopropoxypyridin-2-YL)methanamine	4-Cyclopropoxy, 2-aminomethyl	C9H12N2O	164.21*	Not reported	Reference compound (bulky cyclopropoxy group)
(4-Chloropyridin-2-yl)methanamine	4-Chloro, 2-aminomethyl	C6H7ClN2	142.59	180748-30-5	Electron-withdrawing Cl vs. electron-donating cyclopropoxy; lower steric hindrance
[2-(2-Fluorophenoxy)pyridin-4-yl]methanamine	2-(2-Fluorophenoxy), 4-aminomethyl	C12H11FN2O	218.23	1134946-79-4	Fluorinated aryl ether substituent; increased polarity and potential for π-π interactions
(4-Methoxy-3-methylpyridin-2-yl)methanamine	4-Methoxy, 3-methyl, 2-aminomethyl	C8H12N2O	152.20	886372-19-6	Methoxy (electron-donating) and methyl (steric) groups; simpler substitution pattern
(4-(3-Methoxypropoxy)-3-methylpyridin-2-yl)methanamine	4-(3-Methoxypropoxy), 3-methyl	C11H18N2O2	210.28	1260859-24-2	Extended alkoxy chain; enhanced hydrophilicity and flexibility

*Calculated molecular weight based on formula.

Key Observations:

• Electronic Effects : The cyclopropoxy group in the target compound is electron-donating, contrasting with the electron-withdrawing chlorine in (4-Chloropyridin-2-yl)methanamine. This difference could influence binding to biological targets, such as receptors or enzymes .
• Polarity and Solubility: Fluorophenoxy and alkoxypropoxy substituents increase polarity, which may improve aqueous solubility compared to the cyclopropoxy variant .